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Compound of Interest

Compound Name: Linalool-d6

Cat. No.: B12369189 Get Quote

Certificate of Analysis: Linalool-d6 Standard
This technical guide provides a comprehensive overview of the analytical data and

methodologies used to certify this lot of Linalool-d6. It is intended for researchers, scientists,

and drug development professionals who require a high-purity, well-characterized internal

standard for quantitative analysis.

Quantitative Data Summary
The following tables summarize the quantitative analysis of the Linalool-d6 standard. All

results are reported with their associated expanded uncertainty.

Table 1: Chemical Purity

Parameter Method Result Uncertainty

Chemical Purity GC-FID 99.8% ± 0.1%

Water Content Karl Fischer Titration 0.05% ± 0.01%

Residual Solvents Headspace GC-MS < 0.01% -

Table 2: Isotopic Purity
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Parameter Method Result Uncertainty

Isotopic Enrichment GC-MS 99.5 atom % D ± 0.2%

d0 Content GC-MS 0.3% ± 0.1%

d1 Content GC-MS 0.1% ± 0.05%

d2 Content GC-MS 0.05% ± 0.02%

d3 Content GC-MS < 0.01% -

d4 Content GC-MS < 0.01% -

d5 Content GC-MS 0.05% ± 0.02%

Table 3: Concentration

Parameter Method Result Uncertainty

Concentration qNMR
100.5 mg/mL in

Methanol-d4
± 0.5 mg/mL

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Flame Ionization Detection (GC-
FID) for Chemical Purity
Purpose: To determine the chemical purity of the Linalool-d6 standard by separating volatile

impurities.

Instrumentation: Agilent 7890B GC system with a flame ionization detector.

Procedure:

Sample Preparation: A 1 mg/mL solution of Linalool-d6 was prepared in HPLC-grade

acetone.
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Injection: 1 µL of the prepared sample was injected in splitless mode.

Chromatographic Conditions:

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

Inlet Temperature: 250°C

Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 240°C at

10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Detector Temperature: 300°C

Data Analysis: The peak area of Linalool-d6 was compared to the total peak area of all

components in the chromatogram to calculate the percent purity.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isotopic Purity
Purpose: To determine the isotopic enrichment of the Linalool-d6 standard.

Instrumentation: Agilent 7890B GC coupled to a 5977B Mass Selective Detector.

Procedure:

Sample Preparation: The same sample prepared for GC-FID analysis was used.

Chromatographic Conditions: The same GC conditions as the GC-FID method were

employed.

Mass Spectrometer Settings:

Ionization Mode: Electron Impact (EI) at 70 eV

Source Temperature: 230°C
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Quadrupole Temperature: 150°C

Scan Range: m/z 40-200

Data Analysis: The mass spectrum of the Linalool-d6 peak was analyzed to determine the

relative abundance of the different deuterated species (d0 to d6).

Quantitative Nuclear Magnetic Resonance (qNMR) for
Concentration
Purpose: To accurately determine the concentration of the Linalool-d6 standard solution.[1][2]

[3]

Instrumentation: Bruker Avance III 500 MHz NMR spectrometer.

Procedure:

Sample Preparation: An accurately weighed amount of the Linalool-d6 solution was mixed

with a known amount of a certified internal standard (e.g., maleic acid) in methanol-d4.

NMR Acquisition:

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay (d1): 30 s

Acquisition Time: 4 s

Data Analysis: The integral of a well-resolved Linalool-d6 proton signal was compared to the

integral of a known proton signal from the internal standard. The concentration was

calculated using the following formula:

CLinalool-d6 = (ILinalool-d6 / NLinalool-d6) * (NIS / IIS) * (MWLinalool-d6 / MWIS) * (mIS

/ VLinalool-d6)

where:
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C = Concentration

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

V = Volume

IS = Internal Standard

Visualizations
The following diagrams illustrate the experimental workflows.
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Caption: Workflow for Isotopic Purity Analysis by GC-MS.

Sample Preparation NMR Acquisition Data Analysis
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Caption: Workflow for Concentration Determination by qNMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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